Cas no 2228804-94-0 (tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)propylcarbamate
• CAS No: 2228804-94-0
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• CID: 6284840
• PubChem ID: 165620305
• Update Time: 2025-10-31

tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)propylcarbamate
• tert-butyl N-[3-amino-2-(2-hydroxy-4-methoxyphenyl)propyl]carbamate
• EN300-1874198
• 2228804-94-0

• Inchi： 1S/C15H24N2O4/c1-15(2,3)21-14(19)17-9-10(8-16)12-6-5-11(20-4)7-13(12)18/h5-7,10,18H,8-9,16H2,1-4H3,(H,17,19)
• InChI Key： CREUASJJHNMYOL-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC(=CC=1O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)propylcarbamate

Professional Introduction to Compound with CAS No. 2228804-94-0 and Product Name: tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)propylcarbamate

The compound with the CAS number 2228804-94-0 and the product name tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)propylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The unique arrangement of functional groups within its molecular framework suggests a multifaceted role in biochemical interactions, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives due to their diverse biological activities. The carbamate group, a key feature of this compound, is known for its ability to modulate enzyme activity and interact with biological targets. Specifically, the presence of a tert-butyl group enhances the stability and bioavailability of the molecule, while the amino and hydroxymethyl substituents contribute to its solubility and reactivity. These attributes make it an attractive candidate for further investigation in medicinal chemistry.

The structural motif of tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)propylcarbamate incorporates elements that are reminiscent of established pharmacophores found in various therapeutic agents. The phenolic hydroxyl group and the methoxy substituent on the aromatic ring are particularly noteworthy, as they are often associated with antioxidant and anti-inflammatory properties. This configuration aligns well with current trends in drug discovery, where targeting multiple biological pathways simultaneously is favored for achieving synergistic effects.

Recent studies have highlighted the importance of carbamate-based compounds in addressing various therapeutic challenges. For instance, research has demonstrated that carbamates can act as potent inhibitors of certain enzymes implicated in metabolic disorders and inflammatory diseases. The specific arrangement of atoms in tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)propylcarbamate positions it as a potential lead compound for developing novel therapeutics. Its ability to interact with biological targets at multiple levels makes it a promising candidate for further optimization and clinical evaluation.

The synthesis of this compound involves intricate organic transformations that highlight the sophistication of modern synthetic methodologies. The introduction of the carbamate group is achieved through carefully controlled reactions that ensure high yield and purity. The subsequent functionalization steps, including the incorporation of the amino and hydroxymethyl groups, require precise conditions to maintain structural integrity. These synthetic challenges underscore the expertise required to develop such complex molecules, which are essential for advancing pharmaceutical science.

In addition to its structural complexity, tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)propylcarbamate exhibits interesting physicochemical properties that make it suitable for various applications. Its solubility profile allows for formulation into diverse delivery systems, while its stability ensures long-term storage without degradation. These characteristics are critical for ensuring efficacy when used in pharmaceutical formulations.

The potential applications of this compound extend beyond traditional drug development. Researchers are exploring its use in agrochemicals and material science due to its structural versatility. The presence of multiple functional groups provides opportunities for derivatization into compounds with tailored properties, making it a valuable building block for innovative chemical synthesis.

The ongoing research into carbamate derivatives continues to uncover new possibilities for therapeutic intervention. By leveraging the unique properties of compounds like tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)propylcarbamate, scientists aim to develop treatments that address unmet medical needs more effectively. The integration of computational modeling and high-throughput screening techniques has accelerated the discovery process, enabling rapid identification of promising candidates.

In conclusion, the compound with CAS number 2228804-94-0 and product name tert-butyl N-3-amino-2-(2-hydroxy-4-methoxyphenyl)propylcarbamate represents a significant contribution to pharmaceutical chemistry. Its complex structure, multifunctional groups, and promising biological activities position it as a valuable asset in drug development efforts. As research continues to uncover new applications and therapeutic benefits, this compound is poised to play a crucial role in advancing medical science.